Cas no 103521-17-1 (Benzoic acid, 2,5-bis[[4-(octyloxy)benzoyl]oxy]-, (4-nitrophenyl)methylester)

• Product name: Benzoic acid, 2,5-bis[[4-(octyloxy)benzoyl]oxy]-, (4-nitrophenyl)methylester
• CAS No: 103521-17-1
• MF: C₄₄H₅₁NO₁₀
• MW: 753.876453638077
• CID: 1137641

Benzoic acid, 2,5-bis[[4-(octyloxy)benzoyl]oxy]-, (4-nitrophenyl)methylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-bis[[4-(octyloxy)benzoyl]oxy]-, (4-nitrophenyl)methylester
• Benzoic acid, 2,5-bis[[4-(octyloxy)benzoyl]oxy]-, (4-nitrophenyl)methyl ester

• Inchi： 1S/C44H51NO10/c1-3-5-7-9-11-13-29-51-37-23-17-34(18-24-37)42(46)54-39-27-28-41(40(31-39)44(48)53-32-33-15-21-36(22-16-33)45(49)50)55-43(47)35-19-25-38(26-20-35)52-30-14-12-10-8-6-4-2/h15-28,31H,3-14,29-30,32H2,1-2H3
• InChI Key： GTPKGDUAPLUIHH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC(OC(=O)C2=CC=C(OCCCCCCCC)C=C2)=CC=C1OC(=O)C1=CC=C(OCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 753.35143

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 836.6±65.0 °C(Predicted)
• PSA: 140.5